Cas no 885281-04-9 (2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid)

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid is a heterocyclic compound featuring a benzyl-substituted 1,2,4-triazole core with an acetic acid functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both the triazole and carboxylic acid moieties enhances its reactivity, enabling participation in condensation, cyclization, and amidation reactions. Its well-defined molecular architecture ensures consistent performance in the development of biologically active compounds. The compound is characterized by high purity and stability, making it suitable for rigorous experimental conditions. Researchers value its utility in constructing complex molecular frameworks, particularly in medicinal chemistry for targeting enzyme inhibition and receptor modulation.
2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid structure
885281-04-9 structure
Product Name:2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid
CAS No:885281-04-9
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD06739011
CID:711885
PubChem ID:51358540
Update Time:2025-05-19

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid
    • (5-BENZYL-4H-[1,2,4]TRIAZOL-3-YL)ACETIC ACID,
    • 1H-1,2,4-Triazole-5-aceticacid, 3-(phenylmethyl)-
    • 2-(5-benzyl-1H-1,2,4-triazol-3-yl)acetic acid
    • 3-benzyl-1H-1,2,4-Triazole-5-acetic acid
    • (5-BENZYL-4H-[1,2,4]TRIAZOL-3-YL)-ACETIC ACID
    • FT-0704768
    • (5-BENZYL-1H-1,2,4-TRIAZOL-3-YL)ACETIC ACID
    • 885281-04-9
    • (5-BENZYL-4H-[1,2,4]TRIAZOL-3-YL)-ACETICACID
    • 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)aceticacid
    • AB28379
    • DTXSID50680013
    • DB-077862
    • (5-benzyl-4h-1,2,4-triazol-3-yl)acetic acid
    • MDL: MFCD06739011
    • Inchi: 1S/C11H11N3O2/c15-11(16)7-10-12-9(13-14-10)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)(H,12,13,14)
    • InChI Key: UGZFNTSAGLRUGP-UHFFFAOYSA-N
    • SMILES: OC(CC1=NNC(CC2C=CC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 217.08500
  • Monoisotopic Mass: 217.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.9A^2

Experimental Properties

  • PSA: 78.87000
  • LogP: 1.02260

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid

Comprehensive Overview of 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 885281-04-9)

2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 885281-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the 1,2,4-triazole derivatives, a class known for their versatile applications in drug discovery and material science. The presence of both a benzyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole-based compounds has surged, driven by their potential in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. Researchers are particularly interested in 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid due to its ability to act as a building block for bioactive molecules. Its CAS No. 885281-04-9 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in scientific communities.

The synthesis of 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular formula and exact mass are critical parameters for quality control in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity.

From an industrial perspective, CAS No. 885281-04-9 is often utilized in the production of pharmaceutical intermediates and fine chemicals. Its compatibility with various catalytic systems and solvents makes it a flexible component in chemical manufacturing. Additionally, its low toxicity profile and stability under standard conditions enhance its appeal for large-scale applications.

Emerging trends in green chemistry have also spotlighted 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid as a candidate for sustainable synthesis routes. Researchers are exploring eco-friendly catalysts and renewable solvents to minimize environmental impact during its production. This aligns with global efforts to reduce carbon footprints in chemical industries.

For those seeking custom synthesis or bulk quantities of CAS No. 885281-04-9, it is essential to partner with reputable suppliers who adhere to GMP standards and provide comprehensive certificates of analysis. The compound's storage conditions (typically room temperature in a dry environment) and handling precautions should also be considered to ensure longevity and safety.

In summary, 2-(5-Benzyl-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 885281-04-9) represents a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its multifaceted utility and alignment with contemporary scientific priorities ensure its continued prominence in the years to come.

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